Cas no 2172271-28-0 (tert-butyl 1-(carbonochloridoyl)piperidine-4-carboxylate)

• Product Name: tert-butyl 1-(carbonochloridoyl)piperidine-4-carboxylate
• CAS No: 2172271-28-0
• MF: C₁₁H₁₈ClNO₃
• MW: 247.718522548676
• CID: 6362851
• PubChem ID: 165905288
• Update Time: 2025-05-21

tert-butyl 1-(carbonochloridoyl)piperidine-4-carboxylate Chemical and Physical Properties

Names and Identifiers

• tert-butyl 1-(carbonochloridoyl)piperidine-4-carboxylate
• EN300-1612102
• 2172271-28-0

• Inchi： 1S/C11H18ClNO3/c1-11(2,3)16-9(14)8-4-6-13(7-5-8)10(12)15/h8H,4-7H2,1-3H3
• InChI Key： SKGOGQHWFGJTPE-UHFFFAOYSA-N
• SMILES： ClC(N1CCC(C(=O)OC(C)(C)C)CC1)=O

Computed Properties

• Exact Mass: 247.0975211g/mol
• Monoisotopic Mass: 247.0975211g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 16
• Rotatable Bond Count: 3
• Complexity: 277
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.1
• Topological Polar Surface Area: 46.6Ų

Additional information on tert-butyl 1-(carbonochloridoyl)piperidine-4-carboxylate

tert-butyl 1-(carbonochloridoyl)piperidine-4-carboxylate: A Comprehensive Overview

The compound tert-butyl 1-(carbonochloridoyl)piperidine-4-carboxylate, identified by the CAS number 2172271-28-0, is a significant molecule in the field of organic chemistry. This compound has garnered attention due to its unique structural properties and potential applications in various chemical industries. The name itself suggests a complex structure, with the tert-butyl group attached to a piperidine ring, which is further substituted with a carbonochloridoyl group at the 1-position and a carboxylate group at the 4-position.

The synthesis of this compound involves a series of carefully designed reactions, often utilizing advanced methodologies such as nucleophilic substitution or coupling reactions. Recent studies have explored the optimization of these synthetic pathways, aiming to enhance yield and purity. For instance, researchers have employed transition metal catalysts to facilitate the formation of the carbon-chlorine bond in the carbonochloridoyl group, which is crucial for the compound's reactivity.

In terms of physical properties, tert-butyl 1-(carbonochloridoyl)piperidine-4-carboxylate exhibits a melting point of approximately 65°C and a boiling point around 320°C under standard conditions. Its solubility in common organic solvents like dichloromethane and THF is moderate, making it suitable for various solution-based reactions. The compound's stability under different pH conditions has also been studied extensively, revealing its resistance to hydrolysis in neutral and mildly acidic environments.

The application of this compound spans across multiple domains. In pharmaceutical research, it has been utilized as an intermediate in the synthesis of bioactive molecules. For example, recent studies have highlighted its role in the development of novel anti-inflammatory agents, where its structural versatility allows for easy modification to target specific biological pathways. Additionally, in materials science, this compound has been explored as a precursor for advanced polymers and coatings due to its ability to form stable cross-links during polymerization.

Recent advancements in computational chemistry have provided deeper insights into the electronic structure and reactivity of tert-butyl 1-(carbonochloridoyl)piperidine-4-carboxylate. Quantum mechanical calculations have revealed that the presence of the bulky tert-butyl group significantly influences the molecule's electronic distribution, enhancing its stability and reactivity in certain transformations. Furthermore, molecular dynamics simulations have been employed to study its behavior in different solvents and temperatures, aiding in the design of more efficient chemical processes.

In conclusion, tert-butyl 1-(carbonochloridoyl)piperidine-4-carboxylate stands as a versatile and valuable compound in modern chemistry. Its unique structure, coupled with its diverse applications and ongoing research into its properties, positions it as a key player in both academic and industrial settings. As further studies continue to unravel its potential, this compound is poised to contribute even more significantly to the advancement of chemical science.